Cas no 823188-88-1 (1-Pyrrolidineethanamine, N-[(2-chlorophenyl)methyl]-)

• Product Name: 1-Pyrrolidineethanamine, N-[(2-chlorophenyl)methyl]-
• CAS No: 823188-88-1
• MF: C₁₃H₁₉ClN₂
• MW: 238.756362199783
• CID: 695197
• PubChem ID: 3886407
• Update Time: 2025-04-19

1-Pyrrolidineethanamine, N-[(2-chlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidineethanamine, N-[(2-chlorophenyl)methyl]-
• N-[(2-chlorophenyl)methyl]-2-pyrrolidin-1-ylethanamine
• SCHEMBL16268869
• n-(2-Chlorobenzyl)-2-(pyrrolidin-1-yl)ethan-1-amine
• DTXSID90397774
• AKOS008994515
• AB01317154-02
• NCGC00322278-01
• 823188-88-1
• Z86205472
• CS-0299977

• Inchi： 1S/C13H19ClN2/c14-13-6-2-1-5-12(13)11-15-7-10-16-8-3-4-9-16/h1-2,5-6,15H,3-4,7-11H2
• InChI Key： LOAGYWOUYSOKAJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNCCN1CCCC1

Computed Properties

• Exact Mass: 238.124
• Monoisotopic Mass: 238.124
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 15.3Ų